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Compound of Interest

Compound Name: MK-421 (D5 maleate)

Cat. No.: B10787622

A comprehensive comparison of analytical methods for the quantification of enalapril, with a
focus on a highly specific and robust LC-MS/MS assay utilizing the deuterated internal
standard MK-421 (D5 Maleate), is presented for researchers, scientists, and drug development
professionals. This guide provides an objective analysis of the linearity, accuracy, and precision
of this method in comparison to other established techniques.

Performance Comparison of Enalapril Assays

The use of a stable isotope-labeled internal standard, such as Enalapril-D5, is widely
considered the gold standard in quantitative bioanalysis using mass spectrometry. It closely
mimics the analyte's behavior during sample preparation and ionization, leading to superior
accuracy and precision. The following tables summarize the performance characteristics of an

LC-MS/MS method using Enalapril-D5 and Enalaprilat-D5 as internal standards against other
reported methods.

Table 1: Linearity of Enalapril and Enalaprilat Assays
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Method Analyte Internal Linearity Corre-la-tion
Standard Range (hgimL) Coefficient (r?)

LC-MS/MSJ1] Enalapril Enalapril-D5 0.502 - 160.2 >0.99
LC-MS/MSJ1] Enalaprilat Enalaprilat-D5 0.506 - 161.5 >0.99
LC-MS/MSJ2] Enalapril Tolbutamide 1-500 0.99743
LC-MS/MSJ2] Enalaprilat Tolbutamide 1-500 0.99727
LC-MS/MSJ[3] Enalapril Felodipine 1-200 >0.99
LC-MS/MSJ3] Enalaprilat Felodipine 20 - 500 >0.99

Table 2: Accuracy and Precision of Enalapril and Enalaprilat Assays

Accuracy (%

Internal Precision (%
Method Analyte Mean
Standard RSD)
Recovery)
LC-MS/MSJ1] Enalapril Enalapril-D5 91.21% 1.72% - 5.06%
LC-MS/MSJ1] Enalaprilat Enalaprilat-D5 90.85% 1.29% - 3.87%
Intraday: 103- Intraday: 3.4-
LC-MS/MSJ2] Enalapril Tolbutamide 113%, Interday: 11.8%, Interday:
100-106% 7.7-10.9%
Intraday: 93- Intraday: 3.1-
LC-MS/MSJ2] Enalaprilat Tolbutamide 103%, Interday: 10.3%, Interday:
96-99% 6.7-13.7%

Experimental Protocols

Key Experiment: LC-MS/MS Assay of Enalapril and
Enalaprilat with Deuterated Internal Standards[1]

A detailed methodology for the highly selective and sensitive quantification of enalapril and its

active metabolite, enalaprilat, in human plasma is provided below.

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.omicsonline.org/open-access-pdfs/liquid-chromatographytandem-mass-spectrometry-method-for-the-quantification-of-enalapril-and-enalaprilat-in-human-plasma.pdf
https://www.omicsonline.org/open-access-pdfs/liquid-chromatographytandem-mass-spectrometry-method-for-the-quantification-of-enalapril-and-enalaprilat-in-human-plasma.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5351712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5351712/
https://pubmed.ncbi.nlm.nih.gov/32706446/
https://pubmed.ncbi.nlm.nih.gov/32706446/
https://www.omicsonline.org/open-access-pdfs/liquid-chromatographytandem-mass-spectrometry-method-for-the-quantification-of-enalapril-and-enalaprilat-in-human-plasma.pdf
https://www.omicsonline.org/open-access-pdfs/liquid-chromatographytandem-mass-spectrometry-method-for-the-quantification-of-enalapril-and-enalaprilat-in-human-plasma.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5351712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5351712/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

1. Sample Preparation: Solid Phase Extraction (SPE)

o Analytes were extracted from human plasma using a solid phase extraction process. This
technique allows for the efficient removal of plasma components that could interfere with the
analysis, resulting in a cleaner sample and improved assay performance.

2. Chromatographic Separation
e Column: Zorbax Eclipse; 150 x 4.6 mm, C18 5 um column.
» Mobile Phase: A gradient mixture of acetonitrile and 0.1% v/v formic acid in water (65:35 v/v).
» Flow Rate: 0.8 mL/min.
3. Mass Spectrometric Detection
« lonization Mode: Positive ionization.
o Detection Mode: Multiple Reaction Monitoring (MRM).
e Mass Transitions:
o Enalapril: m/z 377.10 - 234
o Enalapril-D5 (Internal Standard): m/z 382.10 - 239.20
o Enalaprilat: m/z 349 - 206
o Enalaprilat-D5 (Internal Standard): m/z 354.20 — 211.20

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the LC-MS/MS assay of enalapril and
enalaprilat using deuterated internal standards.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Sekei Solid Phase Extraction

Enalapril-D5 & Enalaprilat-D5

Click to download full resolution via product page

Caption: Workflow of the LC-MS/MS assay for Enalapril and Enalaprilat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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